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Compound of Interest

Compound Name: 4-PivO-NMT chloride

Cat. No.: B15542275 Get Quote

Technical Support Center: 4-PivO-NMT Chloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to troubleshooting solubility issues and other

common challenges encountered when working with 4-PivO-NMT chloride.

Frequently Asked Questions (FAQs)
Q1: What is 4-PivO-NMT chloride and what is its mechanism of action?

A1: 4-PivO-NMT chloride is an indole-derived modulator of the AMP-activated protein kinase

(AMPK) signaling pathway.[1] AMPK is a crucial cellular energy sensor that plays a central role

in regulating metabolism. By modulating AMPK activity, 4-PivO-NMT chloride is investigated

for its potential roles in neurogenesis and neurite outgrowth, making it a compound of interest

for research in neurological disorders, pain, and inflammation.[1][2][3][4][5]

Q2: I am having trouble dissolving 4-PivO-NMT chloride. What are the recommended

solvents?

A2: Like many small molecule kinase inhibitors, 4-PivO-NMT chloride can exhibit limited

solubility in aqueous solutions. The recommended starting solvent for preparing a high-

concentration stock solution is Dimethyl Sulfoxide (DMSO).[6][7][8] For many kinase inhibitors,

solubility in ethanol is also possible.[6] It is crucial to use anhydrous, high-purity DMSO, as

absorbed water can negatively impact the solubility of many organic compounds.
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Q3: My 4-PivO-NMT chloride precipitates when I dilute my DMSO stock solution into an

aqueous buffer. What can I do to prevent this?

A3: This is a common issue known as "crashing out" and occurs when the compound's

solubility limit in the aqueous buffer is exceeded. Here are several strategies to address this:

Lower the Final Concentration: The simplest approach is to reduce the final concentration of

4-PivO-NMT chloride in your experimental medium.[6]

Serial Dilution: Instead of a single large dilution, perform serial dilutions of your DMSO stock

in the aqueous buffer. This gradual change in solvent polarity can help keep the compound in

solution.

Vortexing During Dilution: Vigorously mix or vortex the aqueous buffer while adding the

DMSO stock solution to promote rapid and even dispersion.[8]

Use of Surfactants or Co-solvents: For particularly challenging solubility, consider adding a

low concentration of a non-ionic surfactant (e.g., 0.01% Tween-20 or Triton X-100) or a co-

solvent (e.g., ethanol, polyethylene glycol) to your aqueous buffer.[6][9]

Q4: How should I store my 4-PivO-NMT chloride stock solutions?

A4: To ensure the stability and longevity of your 4-PivO-NMT chloride stock solution:

Aliquoting: Prepare single-use aliquots of your stock solution to avoid repeated freeze-thaw

cycles, which can lead to compound degradation and precipitation.[8]

Storage Temperature: Store the DMSO stock solutions at -20°C or -80°C in tightly sealed

vials.

Protection from Light: As a general precaution for organic compounds, protect solutions from

light.

Solubility Data
Quantitative solubility data for 4-PivO-NMT chloride is not readily available in public literature.

The following table provides general guidance based on typical characteristics of small
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molecule kinase inhibitors. Researchers should determine the precise solubility in their specific

experimental systems.

Solvent Expected Solubility Notes

DMSO High
Recommended for primary

stock solutions.

Ethanol Moderate to High
May be a suitable alternative

to DMSO.

Water Low
Direct dissolution in aqueous

buffers is not recommended.

Aqueous Buffers (e.g., PBS) Very Low

Dilution from a DMSO stock is

necessary. Solubility is pH-

dependent for ionizable

compounds.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol provides a general method for preparing a stock solution of 4-PivO-NMT
chloride. The exact mass should be adjusted based on the molecular weight provided on the

compound's certificate of analysis.

Materials:

4-PivO-NMT chloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Calculate Required Mass: Determine the mass of 4-PivO-NMT chloride needed to achieve

a 10 mM concentration in your desired volume of DMSO. The formula is: Mass (mg) = 10

mM * Volume (L) * Molecular Weight ( g/mol )

Weigh Compound: Carefully weigh the calculated amount of 4-PivO-NMT chloride powder

into a sterile vial.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

Dissolve: Tightly cap the vial and vortex for 1-2 minutes until the solid is fully dissolved.

Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a

water bath for 5-10 minutes. Gentle warming to 37°C can also be attempted, but be cautious

of potential compound degradation.[6]

Visual Inspection: Visually confirm that the solution is clear and free of any particulate matter.

Aliquot and Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C,

protected from light.

Protocol 2: Kinetic Solubility Assessment in Aqueous
Buffer
This protocol allows for a rapid determination of the approximate solubility limit of 4-PivO-NMT
chloride when diluted from a DMSO stock into an aqueous buffer.

Materials:

10 mM stock solution of 4-PivO-NMT chloride in DMSO

Aqueous buffer of interest (e.g., PBS, pH 7.4)

96-well plate (clear bottom)
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Multichannel pipette

Plate reader with nephelometry or light-scattering capabilities (optional)

Procedure:

Prepare Serial Dilutions in DMSO: In a separate 96-well plate or in microcentrifuge tubes,

prepare a series of 2-fold dilutions of your 10 mM stock solution in DMSO.

Dilute into Aqueous Buffer: Add a small, consistent volume (e.g., 2 µL) of each DMSO

dilution to the wells of a new 96-well plate. Then, add a larger volume (e.g., 98 µL) of your

aqueous buffer to each well. This will result in a range of final compound concentrations with

a consistent final DMSO percentage.

Equilibrate: Allow the plate to sit at room temperature for 1-2 hours.

Visual and Instrumental Assessment:

Visual: Carefully inspect each well against a dark background for any signs of precipitation

or cloudiness.

Instrumental (Optional): Measure the light scattering or turbidity in each well using a plate

reader. A significant increase in the signal compared to a buffer-only control indicates

precipitation.

Determine Kinetic Solubility: The highest concentration that remains clear and free of

precipitate is the approximate kinetic solubility in that specific buffer.

Visualizations
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Caption: 4-PivO-NMT chloride modulates the AMPK signaling pathway.
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Caption: A workflow for troubleshooting 4-PivO-NMT chloride solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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